Cas no 722478-58-2 (2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide
• CAS No: 722478-58-2
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5419040
• PubChem ID: 2369796
• Update Time: 2025-05-20

2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• MLS002246616
• 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide
• VU0610441-1
• AKOS016987280
• 722478-58-2
• 2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-phenethylacetamide
• SMR001310223
• HMS3081A07
• CCG-286665
• 2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-phenylethyl)acetamide
• Z13867916
• F3319-0065
• 8-Methyl-2,4-dioxo-N-(2-phenylethyl)-1,3-diazaspiro[4.5]decane-3-acetamide

• Inchi： 1S/C19H25N3O3/c1-14-7-10-19(11-8-14)17(24)22(18(25)21-19)13-16(23)20-12-9-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,20,23)(H,21,25)
• InChI Key： CHUPIQHCIFVSTA-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C)CC2)C(=O)N(CC(NCCC2=CC=CC=C2)=O)C1=O

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide

Professional Introduction to Compound with CAS No. 722478-58-2 and Product Name: 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide

Compound with the CAS number 722478-58-2 and the product name 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic spirocyclic amides that have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a decane backbone, introduces a high degree of molecular rigidity and conformational stability, which are critical factors in drug design.

The structural motif of 8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl in the compound's name is particularly noteworthy. This moiety combines a dioxo group (a carbonyl group double bonded to another oxygen atom) with a spirocyclic arrangement involving two adjacent rings. Such structural features are often associated with enhanced binding affinity to biological targets, making this compound a promising candidate for further exploration in medicinal chemistry.

The presence of the N-(2-phenylethyl)acetamide substituent further enriches the compound's pharmacophoric potential. Acetamide derivatives are well-known for their role as bioisosteres, capable of modulating the electronic and steric properties of molecules without significantly altering their overall shape. The phenylethyl group introduces additional hydrophobicity and aromaticity, which can be exploited to improve solubility and membrane permeability—key factors in drug bioavailability.

Recent research in the field of spirocyclic compounds has highlighted their potential as scaffolds for developing novel therapeutic agents. Studies have demonstrated that spirocyclic structures can exhibit higher metabolic stability and improved pharmacokinetic profiles compared to traditional acyclic molecules. This stability is attributed to the rigid conformation imposed by the spiro linkage, which reduces the likelihood of unwanted chemical degradation in vivo.

The dioxo group within the compound's core is particularly interesting from a chemical perspective. This functional moiety can participate in hydrogen bonding interactions, both as an acceptor and as a donor, which is crucial for establishing favorable interactions with biological targets such as enzymes and receptors. Additionally, the electron-withdrawing nature of the dioxo group can modulate the electronic properties of adjacent functional groups, influencing reactivity and binding affinity.

In terms of synthetic chemistry, the preparation of 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The spirocyclic core typically requires multi-step reactions involving cyclization and functional group interconversions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision.

The pharmaceutical relevance of this compound is underscored by its potential applications in treating various diseases. Preliminary computational studies have suggested that it may interact with biological targets involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory therapies. Additionally, its structural complexity suggests that it could exhibit multiple modes of action, providing a strategic advantage over simpler molecules.

Advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Molecular docking simulations have been performed using this compound to evaluate its binding affinity to potential drug targets. These simulations have revealed promising interactions with enzymes such as kinases and proteases, which are key players in numerous disease pathways.

The phenylethyl group in the N-(2-phenylethyl)acetamide moiety is another critical feature that warrants detailed discussion. This aromatic substituent not only contributes to hydrophobic interactions but also offers opportunities for further derivatization through aromatic substitution reactions. Such modifications can be tailored to optimize pharmacokinetic properties or enhance specific biological activities.

From an industrial perspective, the development of novel compounds like 722478-58-2 requires robust analytical techniques for characterization and quality control. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming molecular structure and purity. These methods provide critical data for regulatory submissions and ensure consistency across production batches.

The broader significance of this compound lies in its contribution to the growing library of spirocyclic scaffolds available for drug discovery. Researchers are increasingly recognizing the value of these structures due to their unique combination of rigidity and functional diversity. As our understanding of structure-function relationships continues to evolve, compounds like 722478-58-2 will serve as valuable building blocks for developing next-generation therapeutics.

In conclusion,722478-58-2 represents a fascinating example of how structural complexity can be leveraged to create molecules with significant pharmaceutical potential. Its unique spirocyclic framework combined with carefully selected functional groups positions it as a promising candidate for further exploration in medicinal chemistry. As research progresses, this compound is likely to contribute valuable insights into disease mechanisms and therapeutic strategies.